Cas no 1743-87-9 (5,6,7,8-Tetrafluorobenzo-1,4-dioxane)

• Product Name: 5,6,7,8-Tetrafluorobenzo-1,4-dioxane
• CAS No: 1743-87-9
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD00229993
• CID: 118032
• PubChem ID: 2776587
• Update Time: 2025-09-24

5,6,7,8-Tetrafluorobenzo-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin,5,6,7,8-tetrafluoro-2,3-dihydro-
• 5,6,7,8-tetrafluoro-2,3-dihydro-1,4-benzodioxine
• 5,6,7,8-TETRAFLUOROBENZO-1,4-DIOXANE
• 5,6,7,8-Tetrafluorobenzo-1,4-dioxene
• 2,2,3,3-tetrahydro-5,6,7,8-tetrafluoro-1,4-benzodioxin
• 5,6,7,8-Tetrafluor-1,4-benzodioxan
• 5,6,7,8-Tetrafluor-2,3-dihydro-1,4-benzo-dioxin
• 5,6,7,8-tetrafluoro-1,4-benzodioxane
• 5,6,7,8-tetrafluoro-2,3-dihydro-1,4-benzodioxin
• 5,6,7,8-tetrafluoro-2,3-dihydro-benzo[1,4]dioxine
• PC9876
• 5,6,7,8-tetrafluorobenzodioxane
• DTXSID70380205
• J-010985
• 5,6,7,8-TETRAFLUORO-2,3-DIHYDRO-BENZO(1,4)DIOXINE
• 5,6,7,8-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxine
• SCHEMBL3759393
• FT-0619800
• 1,4-Benzodioxin, 5,6,7,8-tetrafluoro-2,3-dihydro-
• 1743-87-9
• CS-0360635
• AKOS015853278
• MFCD00229993
• 5,6,7,8-Tetrafluorobenzo-1,4-dioxane

• MDL： MFCD00229993
• Inchi： 1S/C8H4F4O2/c9-3-4(10)6(12)8-7(5(3)11)13-1-2-14-8/h1-2H2
• InChI Key： KKPOQYDRSXVVEJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C2=C1OCCO2)F)F)F

Computed Properties

• Exact Mass: 208.01500
• Monoisotopic Mass: 208.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.539
• Melting Point: 78-79°C
• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 73.7°C
• Refractive Index: 1.459
• PSA: 18.46000
• LogP: 2.01420

5,6,7,8-Tetrafluorobenzo-1,4-dioxane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 5,6,7,8-Tetrafluorobenzo-1,4-dioxane

Comprehensive Overview of 5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9)

5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced material science and pharmaceuticals. This compound, characterized by its tetrafluorinated benzene ring fused with a 1,4-dioxane structure, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its use in high-performance polymers, liquid crystals, and agrochemicals, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9) features four fluorine atoms strategically positioned on the benzene ring, which significantly enhances its electron-withdrawing properties. This attribute is particularly valuable in the design of electron-deficient aromatic systems, a hot topic in organic electronics and photovoltaics. Recent studies highlight its potential as a building block for organic light-emitting diodes (OLEDs) and perovskite solar cells, addressing the global push for renewable energy technologies. The compound's ability to improve charge transport and thermal stability makes it a promising candidate for next-generation optoelectronic devices.

In the pharmaceutical sector, 5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9) is being investigated for its role in drug discovery, particularly in the development of fluorinated bioactive molecules. Fluorination is a key strategy to enhance drug bioavailability and metabolic stability, and this compound's rigid scaffold offers a versatile platform for medicinal chemists. With the rise of personalized medicine and targeted therapies, the demand for novel fluorinated intermediates like this one is expected to grow, driven by their potential to improve drug efficacy and reduce side effects.

From an environmental perspective, the synthesis and application of 5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9) align with the principles of green chemistry. Its high reactivity often allows for shorter synthetic routes and reduced waste generation, addressing concerns about sustainable manufacturing. Additionally, its stability under harsh conditions makes it suitable for use in high-temperature processes, a critical factor in industries such as aerospace and automotive coatings, where durability and performance are paramount.

As the scientific community continues to explore the potential of fluorinated compounds, 5,6,7,8-Tetrafluorobenzo-1,4-dioxane (CAS No. 1743-87-9) stands out as a versatile and innovative material. Its applications span multiple high-growth sectors, including advanced materials, renewable energy, and pharmaceuticals, making it a compound of significant interest for researchers and industry leaders alike. With ongoing advancements in synthetic methodologies and a deeper understanding of its properties, this compound is poised to play a pivotal role in shaping future technologies.